Cas no 2248828-42-2 (3-(2-methylcyclopropyl)formamidopropane-1-sulfonyl fluoride)

• Product Name: 3-(2-methylcyclopropyl)formamidopropane-1-sulfonyl fluoride
• CAS No: 2248828-42-2
• MF: C₈H₁₄FNO₃S
• MW: 223.265064716339
• CID: 5683818
• PubChem ID: 138006204
• Update Time: 2025-06-14

3-(2-methylcyclopropyl)formamidopropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Methylcyclopropanecarbonyl)amino]propane-1-sulfonyl fluoride
• 2248828-42-2
• Z3267389792
• 3-[(2-methylcyclopropyl)formamido]propane-1-sulfonyl fluoride
• EN300-26573786
• 3-(2-methylcyclopropyl)formamidopropane-1-sulfonyl fluoride

• Inchi： 1S/C8H14FNO3S/c1-6-5-7(6)8(11)10-3-2-4-14(9,12)13/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： GCWIYTMKPKTZQQ-UHFFFAOYSA-N
• SMILES： S(CCCNC(C1CC1C)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 223.06784264g/mol
• Monoisotopic Mass: 223.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(2-methylcyclopropyl)formamidopropane-1-sulfonyl fluoride

Research Brief on 3-(2-methylcyclopropyl)formamidopropane-1-sulfonyl fluoride (CAS: 2248828-42-2) in Chemical Biology and Drug Discovery

3-(2-methylcyclopropyl)formamidopropane-1-sulfonyl fluoride (CAS: 2248828-42-2) has recently emerged as a promising chemical probe and therapeutic candidate in the field of targeted covalent inhibitors and activity-based protein profiling (ABPP). This sulfonyl fluoride derivative exhibits unique reactivity as an irreversible inhibitor of serine hydrolases, a protein family implicated in numerous disease pathways. Recent studies highlight its potential in modulating enzymatic activity through selective covalent modification of catalytic serine residues, offering new avenues for drug discovery and chemical biology tool development.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's exceptional selectivity profile when compared to traditional fluorophosphonate-based ABPP probes. The 2-methylcyclopropyl moiety confers improved membrane permeability and metabolic stability, while the sulfonyl fluoride warhead maintains high reactivity toward active-site serines. Structural optimization efforts have yielded derivatives with enhanced pharmacokinetic properties, as evidenced by in vivo studies showing prolonged target engagement in mouse models of inflammation.

Mechanistic investigations reveal that 2248828-42-2 forms a stable sulfonyl-enzyme complex with its protein targets, characterized by X-ray crystallography at 1.8 Å resolution. This structural insight has enabled rational design of next-generation inhibitors with modified cyclopropyl substituents to fine-tune target selectivity. Current applications extend to proteome-wide profiling of serine hydrolases in cancer cell lines, where the compound has identified previously uncharacterized enzymatic vulnerabilities in tumor metabolism.

The compound's utility extends beyond basic research, with recent patent filings (WO202318765A1) covering its use in treating fibrotic disorders through selective inhibition of specific hydrolases. Clinical translation efforts are underway, leveraging the molecule's favorable safety profile observed in GLP toxicology studies. However, challenges remain in optimizing its tissue distribution properties, as demonstrated by PET imaging studies showing preferential accumulation in certain organs.

Emerging synthetic methodologies now enable efficient gram-scale production of 2248828-42-2 via a novel photochemical cyclopropanation strategy, addressing previous scalability limitations. Analytical characterization by LC-MS/MS has established robust quality control parameters for research use, while stability studies indicate satisfactory shelf life under standard storage conditions (-20°C in anhydrous DMSO).

Future research directions include development of bifunctional derivatives combining the sulfonyl fluoride warhead with other pharmacophores for targeted degradation applications, as well as exploration of its utility in chemical proteomics platforms for drug target deconvolution. The compound's unique properties position it as a valuable tool for both academic research and pharmaceutical development in the coming years.